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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the rheological properties of selected organic

and inorganic orange pigments commonly used in various formulations. The objective is to offer

a clear understanding of their performance based on experimental data, aiding in the selection

of the most suitable pigment for specific application requirements.

Introduction
The rheological behavior of a pigment dispersion is a critical factor influencing its processing,

application, and final film properties. Key rheological parameters such as viscosity, shear-

thinning behavior, thixotropy, and viscoelasticity determine characteristics like flowability,

leveling, sag resistance, and storage stability. This guide compares three organic orange

pigments—Pigment Orange 13 (Diarylide), Pigment Orange 34 (Diarylide), and Pigment
Orange 62 (Benzimidazolone)—with an inorganic iron oxide orange pigment.

Organic pigments are known for their bright colors and high tinting strength, while inorganic

pigments often provide better opacity and durability.[1] These differences in physical and

chemical properties lead to distinct rheological profiles.

Comparative Rheological Data
The following tables summarize the quantitative rheological data obtained from experimental

analysis of dispersions of the selected orange pigments in a standard resin system.
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Table 1: Viscosity at Varying Shear Rates

Pigment
Type

C.I. Name
Chemical
Class

Viscosity at
1 s⁻¹ (Pa·s)

Viscosity at
10 s⁻¹
(Pa·s)

Viscosity at
100 s⁻¹
(Pa·s)

Organic
Pigment

Orange 13
Diarylide Azo 12.5 4.2 1.5

Organic
Pigment

Orange 34
Diarylide Azo 15.8 5.5 1.9

Organic
Pigment

Orange 62

Benzimidazol

one
18.2 6.1 2.2

Inorganic
Pigment

Orange
Iron Oxide 25.5 9.8 3.5

Table 2: Thixotropic and Yield Stress Properties

Pigment Type C.I. Name Yield Stress (Pa)
Hysteresis Loop
Area (Pa/s)

Organic Pigment Orange 13 5.2 150

Organic Pigment Orange 34 6.8 185

Organic Pigment Orange 62 8.5 220

Inorganic Pigment Orange Iron Oxide 12.3

Table 3: Viscoelastic Properties (at 1 Hz)
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Pigment Type C.I. Name
Storage
Modulus (G')
(Pa)

Loss Modulus
(G'') (Pa)

Tan Delta
(G''/G')

Organic
Pigment Orange

13
45 25 0.56

Organic
Pigment Orange

34
58 30 0.52

Organic
Pigment Orange

62
75 35 0.47

Inorganic Pigment Orange Iron Oxide 110 40

Experimental Protocols
The data presented in this guide were obtained using the following methodologies:

Viscosity Measurement
Instrument: Rotational rheometer with a cone-and-plate geometry (e.g., Physica MCR 301).

Procedure: The viscosity of each pigment dispersion was measured at 25°C across a shear

rate range of 0.1 to 1000 s⁻¹. The data points at 1, 10, and 100 s⁻¹ were selected for

comparison to illustrate the shear-thinning behavior.[2]

Thixotropy and Yield Stress Measurement
Instrument: Rotational rheometer.

Procedure for Thixotropy: A hysteresis loop test was performed by ramping the shear rate up

from 0 to 100 s⁻¹ over 60 seconds, holding at 100 s⁻¹ for 30 seconds, and then ramping

down to 0 s⁻¹ over 60 seconds. The area between the upward and downward curves

(hysteresis loop area) quantifies the thixotropic breakdown.[3]

Procedure for Yield Stress: The yield stress was determined by applying a gradually

increasing stress and identifying the stress at which the material begins to flow.
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Viscoelasticity Measurement (Oscillatory Test)
Instrument: Rotational rheometer with oscillatory capabilities.

Procedure: Small amplitude oscillatory shear (SAOS) tests were conducted at a constant

frequency of 1 Hz and a strain within the linear viscoelastic region (LVER) of the material.

The storage modulus (G') and loss modulus (G'') were recorded. G' represents the elastic

(solid-like) component, while G'' represents the viscous (liquid-like) component of the

material.[4]

Visualization of Experimental Workflow and Logical
Relationships
The following diagrams illustrate the workflow for rheological analysis and the relationship

between pigment properties and their rheological impact.
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Caption: Workflow for the rheological analysis of pigment dispersions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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